Methyl 3-(2-hydroxypropyl)-2-mercapto-4-oxo-3,4-dihydroquinazoline-7-carboxylate

• IUPAC Name: methyl 3-(2-hydroxypropyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxylate
• InChI: InChI=1S/C13H14N2O4S/c1-7(16)6-15-11(17)9-4-3-8(12(18)19-2)5-10(9)14-13(15)20/h3-5,7,16H,6H2,1-2H3,(H,14,20)
• InChI Key: WTJCSDSWLFOSNS-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=O)C2=C(C=C(C=C2)C(=O)OC)NC1=S)O
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinazoline ring, which is a bicyclic compound containing two nitrogen atoms. The hydroxypropyl, mercapto, and methyl ester groups would be attached to this core structure at specific positions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the mercapto group could undergo oxidation reactions, and the ester could participate in hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar groups like the hydroxyl and ester could enhance its solubility in polar solvents.

Scientific Research Applications

Rheological Modifiers in Pharmaceutical Formulations

• Hydroxypropyl methyl cellulose (HPMC) is widely used as a rheological modifier in pharmaceutical formulations. It enhances the viscosity and stability of suspensions, emulsions, and gels. .

Controlled Drug Release Systems

• HPMC can be employed in designing controlled drug release systems. By adjusting the degree of substitution and molecular weight, researchers can tailor drug release profiles. .

Biodegradable Films and Coatings

• HPMC films and coatings are used in food packaging, agricultural applications, and pharmaceuticals. These biodegradable materials protect against moisture, oxygen, and light. .

Stabilizers in Cosmetic and Personal Care Products

• HPMC acts as a stabilizer in cosmetic and personal care formulations. It improves the texture, viscosity, and spreadability of lotions, shampoos, and creams. .

Polymerization and Functionalization

• Researchers have explored HPMC derivatives for polymerization and functionalization. For instance, HPMC can be modified to introduce (meth)acrylate groups. .

Carrier for Amorphous Solid Dispersions

• HPMC-based amorphous solid dispersions enhance the solubility and bioavailability of poorly water-soluble drugs. .

These applications highlight the versatility of HPMC and its potential impact across diverse scientific and industrial domains. . If you’d like further details or additional applications, feel free to ask! 😊

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended for use as a drug, the quinazoline core is a common feature in various pharmaceuticals, and its biological activity often involves interactions with enzymes or receptors.

Future Directions

The future research directions could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its potential applications in areas like pharmaceuticals or materials science.